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An In-depth Technical Guide to the Chemical and Physical Properties of Calcium Gluconate

Monohydrate

Introduction
Calcium gluconate monohydrate (C₁₂H₂₂CaO₁₄·H₂O) is the monohydrate calcium salt of D-

gluconic acid. It is widely utilized in the pharmaceutical industry as a mineral supplement and a

therapeutic agent to treat conditions arising from calcium deficiencies, such as hypocalcemia.

[1][2][3][4] It is also used as an antidote for magnesium sulfate toxicity and in the management

of hydrofluoric acid burns.[1][5] Its efficacy and formulation into stable, safe, and effective

dosage forms—such as oral tablets and intravenous injections—are critically dependent on its

chemical and physical properties.

This technical guide provides a comprehensive overview of the core chemical and physical

characteristics of calcium gluconate monohydrate for researchers, scientists, and drug

development professionals. It includes quantitative data, detailed experimental protocols for

property determination, and visual diagrams of key workflows and relationships.

Core Chemical and Physical Properties
The fundamental properties of calcium gluconate monohydrate are summarized below. These

data are essential for formulation development, quality control, and regulatory submissions.

Table 1: General and Chemical Properties
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Property Value References

IUPAC Name

calcium;bis((2R,3S,4R,5R)-2,3,

4,5,6-

pentahydroxyhexanoate);hydra

te

[6]

Molecular Formula
C₁₂H₂₂CaO₁₄·H₂O or

C₁₂H₂₄CaO₁₅
[4][6][7][8][9][10][11][12]

Molecular Weight 448.39 g/mol [2][4][6][7][8][10][13]

CAS Number 66905-23-5, 18016-24-5 [1][2][4][6][7][8][9][11][13][14]

Appearance

White or almost white,

crystalline or granular powder.

Odorless and tasteless.

[4][7][8][9][11][12][14][15]

pH of Solution

Solutions are neutral to litmus.

For injectable forms, the pH is

typically adjusted to 6.0 - 8.2.

[2][3][7]

Table 2: Physical and Pharmaceutical Properties
Property Value References

Melting Point

~120 °C (may indicate loss of

water of hydration); ~195 °C

(with decomposition).

[14][16][17]

Density (Bulk) 0.30 - 0.65 g/cm³ [16][18]

Solubility in Water

Sparingly and slowly soluble in

cold water (3.3 - 3.5 g/100 mL

at 25°C). Freely soluble in

boiling water.

[4][7][11][17][18]

Solubility in Organic Solvents

Insoluble in ethanol, acetic

acid, and other organic

solvents.

[7][8][16][17]

Stability Stable in air. [7][17]
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Experimental Protocols
Standardized methodologies are crucial for obtaining reliable and reproducible data. The

following sections detail the protocols for determining key properties of calcium gluconate

monohydrate, with references to pharmacopeial chapters and scientific literature.

Assay: Purity Determination by Complexometric
Titration
This method determines the purity of calcium gluconate by titrating the calcium ions with a

standardized solution of ethylenediaminetetraacetic acid (EDTA).

Principle: EDTA, a hexadentate ligand, forms a stable, water-soluble 1:1 complex with Ca²⁺

ions. The endpoint of the titration is detected using a metal-ion indicator that changes color

when it is displaced from the calcium ion by EDTA.

Methodology:

Sample Preparation: Accurately weigh about 800 mg of the calcium gluconate sample.

Dissolve it in 150 mL of water, adding 2 mL of 3 N hydrochloric acid to aid dissolution.[19]

Buffering: Add 15 mL of 1 N sodium hydroxide or a suitable pH 10 buffer solution (e.g.,

ammonia-ammonium chloride) to the sample solution. The reaction is pH-dependent and

requires an alkaline medium.[19][20]

Indicator Addition: Add approximately 300 mg of a suitable indicator, such as hydroxy

naphthol blue or calmagite.[19]

Titration: Titrate the solution immediately with a standardized 0.05 M disodium EDTA solution

(VS).

Endpoint Detection: The endpoint is reached when the solution color changes sharply from

red-purple to a clear blue.[15][19]

Calculation: The percentage of calcium gluconate monohydrate is calculated from the

volume of EDTA titrant consumed, its molarity, and the initial sample weight.
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Sample Preparation

Titration

1. Accurately weigh
~800 mg sample

2. Dissolve in 150 mL H₂O
(+ 2 mL 3N HCl)

3. Add 15 mL 1N NaOH
(to achieve alkaline pH)

4. Add ~300 mg
Hydroxy Naphthol Blue

5. Titrate immediately with
standardized 0.05 M EDTA

6. Observe endpoint:
Color change from
red-purple to blue

7. Calculate purity based on
EDTA volume and sample weight

Click to download full resolution via product page

Caption: Workflow for the complexometric titration assay of calcium gluconate.

Melting Point Determination
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The melting point is a critical parameter for material identification and purity assessment. The

standard method is described in USP Chapter <741>.[21]

Methodology:

Sample Preparation: The sample must be thoroughly dried. Gently crush the substance into

a fine powder.

Capillary Loading: Pack the dry powder into a capillary tube (0.8-1.2 mm internal diameter)

to form a compact column 2.5-3.5 mm high.[21]

Heating: Place the capillary in a melting point apparatus. The temperature should be raised

until it is about 5°C below the expected melting point.

Measurement: From this point, heat the sample at a constant rate of 1°C per minute.[21]

Range Recording: Record two temperatures:

Onset Point: The temperature at which the column of powder is observed to collapse

against the inner wall of the capillary.

Clear Point: The temperature at which the substance becomes completely liquid. The

melting range is the interval between the onset and clear points.

Solubility Determination
Solubility data is vital for developing both oral and parenteral dosage forms. The static

equilibrium method is commonly employed.[22]

Methodology:

Equilibration: Add an excess amount of calcium gluconate monohydrate powder to a known

volume of the solvent (e.g., water) in a sealed, temperature-controlled vessel.

Agitation: Stir the resulting suspension at a constant temperature for a sufficient duration

(e.g., 12-24 hours) to ensure that equilibrium is reached between the dissolved and

undissolved solid.[22]
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Phase Separation: Cease agitation and allow the undissolved solid to settle completely.

Sampling: Carefully withdraw a precise volume of the clear supernatant.

Quantification: Determine the concentration of the dissolved calcium gluconate in the

supernatant using a validated analytical method, such as HPLC or gravimetric analysis (after

evaporating the solvent).

Temperature Variation: Repeat the procedure at different temperatures to generate a

solubility curve.[22][23]

Powder Flow Properties
The flow characteristics of a powder are critical for manufacturing processes like die filling in

tableting and capsule filling. The Compressibility Index and Hausner Ratio are simple, common

metrics derived from bulk and tapped density measurements.[24][25][26]

Methodology:

Bulk Density Determination:

Accurately weigh a specified quantity of powder (e.g., 100 g).

Gently pour the powder into a graduated cylinder (e.g., 250 mL).[26]

Record the unsettled apparent volume (V₀).

Calculate Bulk Density (ρ_bulk) = Weight / V₀.

Tapped Density Determination:

Mount the graduated cylinder containing the powder onto a mechanical tapping apparatus.

Tap the cylinder a specified number of times (e.g., 500, 750, 1250 taps) until the volume

ceases to decrease.

Record the final tapped volume (Vƒ).[26]

Calculate Tapped Density (ρ_tapped) = Weight / Vƒ.
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Calculations:

Compressibility Index (%) = 100 × (V₀ - Vƒ) / V₀

Hausner Ratio = V₀ / Vƒ (or ρ_tapped / ρ_bulk)

Bulk Density Tapped Density

Flowability Metrics

Weigh Powder Sample

Measure Apparent
Volume (V₀)

Measure Tapped
Volume (Vƒ)

Calculate:
ρ_bulk = Weight / V₀

Calculate Carr's Index:
100 * (V₀ - Vƒ) / V₀

Calculate Hausner Ratio:
V₀ / Vƒ

Calculate:
ρ_tapped = Weight / Vƒ

Correlate to
Flowability Scale

(e.g., Excellent, Good, Poor)

Click to download full resolution via product page

Caption: Relationship between density measurements and powder flow metrics.

Signaling Pathways and Biological Role
As a source of calcium ions (Ca²⁺), calcium gluconate's primary biological role is to restore or

maintain extracellular calcium levels. Calcium is a ubiquitous second messenger essential for

numerous physiological processes.

Key Signaling Involvement:

Neuromuscular Function: Calcium ions are critical for neurotransmitter release at synaptic

junctions and for muscle contraction by binding to troponin.
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Cardiac Function: Ca²⁺ influx during the plateau phase of the cardiac action potential is

essential for excitation-contraction coupling in cardiomyocytes. This is the basis for its use in

stabilizing cardiac membranes in cases of hyperkalemia.[5]

Blood Coagulation: Calcium is a required cofactor for the activation of several clotting factors

in the coagulation cascade.

Enzymatic Regulation: Many intracellular enzymes are activated or modulated by calcium,

often through calcium-binding proteins like calmodulin.

Physiological Effects

Calcium Gluconate
(Administration)

Increase in Extracellular
[Ca²⁺]

Cardiac Membrane
Stabilization

Antagonizes K⁺ effect

Neurotransmitter
Release

Muscle Contraction
Blood Coagulation

Cascade

Cofactor for
clotting factors

Click to download full resolution via product page

Caption: High-level overview of calcium gluconate's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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